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Get Quote

The table below summarizes the core technical data for Mesopram, compiled from chemical supplier

catalogs and scientific literature [1] [2] [3].

Property Details

Chemical Name (R)-5-(4-Methoxy-3-propoxyphenyl)-5-methyl-2-oxazolidinone [2] [3]

Synonyms Daxalipram [2]

Molecular Formula C₁₄H₁₉NO₄ [2] [3]

Molecular Weight 265.30 g/mol [2] (265.31 g/mol [3])

CAS Number 189940-24-7 [2] [3]

Purity ≥98% [2] [3]

Solubility Soluble to 100 mM in DMSO and to 100 mM in ethanol [3].

Stock Solution Preparation Guidelines

Based on the solubility data, you can use the following approach to prepare a standard stock solution. This is

a general guideline, and you should optimize conditions for your specific experimental needs.
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Start: Determine desired concentration

Calculate mass of Mesopram needed
using molecular weight (265.30 g/mol)

Weigh calculated mass of compound

Transfer to volumetric vessel

Add solvent (DMSO or Ethanol)
to desired volume

Mix thoroughly (e.g., vortex, sonicate)
to ensure complete dissolution

Aliquot and store at recommended
conditions

Click to download full resolution via product page

Diagram illustrating the general workflow for preparing a Mesopram stock solution.

Example Calculation: To prepare 10 mL of a 100 mM stock solution in DMSO:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = 0.100 mol/L × 0.010 L × 265.30 g/mol = 0.2653 grams

Storage: While specific stability data for stock solutions was not found in the search results, it is

general best practice to aliquot the stock solution into single-use vials and store it at -20°C to maintain
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stability and avoid repeated freeze-thaw cycles [2].

Known Biological Activity & Experimental Use

Mesopram is characterized as a potent and specific Phosphodiesterase 4 (PDE4) inhibitor [1] [2] [3]. The

table below outlines its key documented biological effects in experimental models, which can guide your in

vitro and in vivo study design.

Model/System Observed Effect / Key Finding Citation

Human CD4+ T
cells

Dose-dependent inhibition of IFN-γ production; no suppression of IL-5
production [1].

[1]

Rodent EAE
models

Ameliorates disease; reduces clinical score, inflammatory cell
infiltration, and pro-inflammatory cytokines (IFN-γ, TNF-α, iNOS) [1].

[1]

Murine Colitis Reduces clinical score, reverses colon shortening, and lowers colonic
IFN-γ production [2].

[2]

In Vivo
Administration

Effective via oral (p.o.) and intraperitoneal (i.p.) routes [2]. [2]

PDE4 Enzyme cAMP accumulation
(intracellular)

 Inhibited by
 Mesopram

↓ TNF-α production Leads to 

↓ IFN-γ production
(Th1 cells)

 Leads to 

Ameliorates EAE
(rodent model)

 Contributes to 

 Contributes to 

Ameliorates murine
colitis model

 Contributes to 
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Proposed signaling pathway for Mesopram's anti-inflammatory effects based on literature [1] [2].

Filling the Information Gaps
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Since a definitive commercial product datasheet with a full preparation protocol was not located, you might

consider these steps to obtain more detailed information:

Contact Suppliers Directly: Reach out to the technical support teams of chemical suppliers like
MedChemExpress (MCE) or R&D Systems/Tocris Bioscience (the supplier cited in [3]). They often

provide detailed handling documents that are not published online.
Search for Original Patent: Mesopram was initially developed by Schering AG [1]. The original

patent literature may contain the most comprehensive synthetic and handling information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Mesopram Physicochemical & Biological Profile]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b525067#mesopram-stock-

solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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